Cas no 5203-14-5 (4-Butoxybenzonitrile)

4-Butoxybenzonitrile structure
4-Butoxybenzonitrile structure
Product Name:4-Butoxybenzonitrile
CAS No:5203-14-5
MF:C11H13NO
MW:175.227022886276
MDL:MFCD00043482
CID:85246
PubChem ID:138435
Update Time:2025-04-18

4-Butoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-n-Butoxybenzonitrile
    • 4-butoxyBenzonitrile
    • p-Butoxybenzonitrile
    • 4-butoxybenzenecarbonitrile
    • 4-Butoxy-benzonitril
    • 4-butoxy-benzonitrile
    • 4-Butyloxy-benzoesaeure-nitril
    • 4-butyloxybenzonitrile
    • 4-Butoxybenzonitrile, 99%
    • BB 0244135
    • AS-40677
    • SCHEMBL4942100
    • CS-0204487
    • 5203-14-5
    • 4-Butoxybenzonitrile #
    • DTXSID50199998
    • AKOS000114189
    • FT-0617934
    • NS00032410
    • MFCD00043482
    • 4-(n-Butoxy)benzonitrile
    • A828899
    • ALBB-032374
    • DB-071471
    • 4-Butoxybenzonitrile
    • MDL： MFCD00043482
    • Inchi： 1S/C11H13NO/c1-2-3-8-13-11-6-4-10(9-12)5-7-11/h4-7H,2-3,8H2,1H3
    • InChI Key： RRGQINKVTNAIBB-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C#N)=CC=1)CCCC
    • BRN： 2834664

Computed Properties

  • Exact Mass: 175.10000
  • Monoisotopic Mass: 175.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 33A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 0.999 g/mL at 25 °C(lit.)
  • Boiling Point: 240-244 °C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.526(lit.)
  • PSA: 33.02000
  • LogP: 2.73718
  • Solubility: Not determined

4-Butoxybenzonitrile Security Information

4-Butoxybenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-Butoxybenzonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5203-14-5)4-Butoxybenzonitrile
Order Number:A828899
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):444.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5203-14-5)4-Butoxybenzonitrile
A828899
Purity:99%
Quantity:100g
Price ($):444.0
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